Cas no 4064-29-3 (Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI))

• Product Name: Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI)
• CAS No: 4064-29-3
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 332782
• PubChem ID: 314433
• Update Time: 2025-04-19

Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI)
• (4-benzoyloxy-5-hydroxyoxan-3-yl) benzoate
• DTXSID50310803
• NSC231891
• 4064-29-3
• NSC-231891

• Inchi： 1S/C19H18O6/c20-15-11-23-12-16(24-18(21)13-7-3-1-4-8-13)17(15)25-19(22)14-9-5-2-6-10-14/h1-10,15-17,20H,11-12H2
• InChI Key： HJWRVGIWNOHGQT-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 342.11
• Monoisotopic Mass: 342.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 529.8°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.605
• PSA: 82.06000
• LogP: 1.82870